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Compound of Interest

Compound Name: Cornuside

Cat. No.: B1239735

An In-depth Exploration of the Molecular Characteristics, Bioactivity, and Signaling Pathways of
a Promising Natural Compound

This technical guide provides a comprehensive overview of Cornuside, a secoiridoid glycoside
with significant therapeutic potential. Tailored for researchers, scientists, and drug development
professionals, this document delves into the core molecular features of Cornuside, its diverse
biological activities, and the intricate signaling pathways it modulates. Detailed experimental
methodologies are provided to facilitate further investigation and application of this compound
in a research setting.

Core Molecular and Physicochemical Properties

Cornuside, isolated from the fruit of Cornus officinalis, possesses a defined molecular
structure that underpins its biological functions. Its fundamental properties are summarized

below.
Property Value Citation
Molecular Formula C24H30014 [1][2]
Molecular Weight 542.49 g/mol [11[2]

Biological Activities and Therapeutic Potential

Cornuside has demonstrated a range of biological activities, positioning it as a compound of
interest for various therapeutic areas. The primary reported effects include potent anti-
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inflammatory, neuroprotective, and anti-proliferative actions.

Anti-inflammatory Effects

Cornuside exerts significant anti-inflammatory effects by modulating key signaling pathways
and reducing the production of pro-inflammatory mediators.[1][3] Studies have shown that it
can suppress the activation of NF-kB, a critical transcription factor in the inflammatory
response.[1][4] This leads to a dose-dependent decrease in the expression of pro-inflammatory
cytokines such as Interleukin-6 (IL-6), Tumor Necrosis Factor-alpha (TNF-a), and Interleukin-13

(IL-1B).[1][5]

Neuroprotective Effects

In the context of neurodegenerative diseases like Alzheimer's, Cornuside has shown promise
by alleviating neuronal injury, reducing amyloid plaque pathology, and inhibiting Tau
phosphorylation.[2][5] Its neuroprotective mechanisms are linked to the modulation of astrocyte
activation and the suppression of neuroinflammation and oxidative stress.[2]

Anti-proliferative Activity

Cornuside has been observed to inhibit the proliferation of certain cell types, such as high
glucose-treated mesangial cells, which is relevant to the study of diabetic nephropathy.[1][3]
This anti-proliferative effect is mediated through the inhibition of the PI3K/Akt signaling
pathway.[1]

Key Signaling Pathways Modulated by Cornuside

The therapeutic effects of Cornuside are underpinned by its ability to interact with and
modulate several critical intracellular signaling cascades.

NF-kB Signaling Pathway

Cornuside inhibits the NF-kB signaling pathway by preventing the phosphorylation of IkB-a,
the inhibitory subunit of NF-kB.[1] This action sequesters the p50/p65 heterodimer in the
cytoplasm, preventing its translocation to the nucleus and subsequent transcription of pro-
inflammatory genes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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